Cas no 1261229-67-7 (2-[(4-Chloro-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-[(4-Chloro-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1261229-67-7
• MF: C₁₄H₂₁ClN₄O₂
• MW: 312.795141935349
• CID: 2161370
• Update Time: 2025-09-24

2-[(4-Chloro-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Chloro-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 2-(((4-chloropyrimidin-2-yl)amino)methyl)pyrrolidine-1-carboxylate
• SBB075418
• tert-butyl 2-{[(4-chloropyrimidin-2-yl)amino]methyl}pyrrolidinecarboxylate
• tert-butyl 2-((4-chloropyrimidin-2-ylamino)methyl)pyrrolidine-1-carboxylate
• 2-[(4-Chloropyrimidin-2-ylamino)methyl]pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H21ClN4O2/c1-14(2,3)21-13(20)19-8-4-5-10(19)9-17-12-16-7-6-11(15)18-12/h6-7,10H,4-5,8-9H2,1-3H3,(H,16,17,18)
• InChI Key： VCZNBQIKNCJUQP-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(=N1)NCC1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• Topological Polar Surface Area: 67.4

Additional information on 2-[(4-Chloro-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester

Introduction to 2-[(4-Chloro-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1261229-67-7) and Its Emerging Applications in Chemical Biology

2-[(4-Chloro-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester, identified by the CAS number 1261229-67-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidine core appended with a chloro-pyrimidine substituent and an amino-methyl side chain. The tert-butyl ester functionality at the carboxyl group not only enhances the stability of the molecule but also facilitates its solubility and reactivity in various biochemical assays.

The structural design of 2-[(4-Chloro-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester positions it as a versatile intermediate in the synthesis of more complex pharmacophores. The presence of the chloro-pyrimidine moiety suggests potential interactions with biological targets such as enzymes and receptors, while the pyrrolidine ring is known for its role in stabilizing pharmacological scaffolds. This combination of structural features makes it an attractive candidate for further exploration in drug discovery programs.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Among these efforts, compounds featuring pyrrolidine and pyrimidine derivatives have emerged as promising candidates due to their ability to modulate various biological pathways. The 4-Chloro-pyrimidin-2-ylamino group in 2-[(4-Chloro-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester is particularly noteworthy, as it has been implicated in interactions with nucleic acid-binding proteins and kinases, which are key targets in oncology and inflammatory diseases.

One of the most compelling aspects of this compound is its potential application in the development of inhibitors for protein-protein interactions (PPIs). PPIs play a crucial role in numerous cellular processes, making them attractive drug targets. The methyl-pyrrolidine moiety, linked to the pyrimidine ring via an amino-methyl group, provides a scaffold that can be engineered to selectively disrupt specific PPIs. This has led to interest in using derivatives of 2-[(4-Chloro-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester as probes to study the function of PPIs and as leads for the development of novel therapeutics.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds for clinical applications. Computational modeling and high-throughput screening have been employed to identify analogs of 2-[(4-Chloro-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester that exhibit enhanced binding affinity and selectivity. These efforts have resulted in several promising candidates that are currently undergoing preclinical evaluation.

The tert-butyl ester group at the carboxyl terminus of this compound serves multiple purposes beyond mere stability enhancement. It acts as a handle for further chemical modifications, allowing researchers to introduce additional functional groups or linkages that can improve pharmacokinetic properties. Moreover, the ester functionality can be hydrolyzed under specific conditions to yield a free carboxylic acid, which can then be incorporated into more complex molecules via amide or ester bond formation.

In the context of medicinal chemistry, 2-[(4-Chloro-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester represents an excellent example of how structural diversity can be leveraged to discover novel bioactive compounds. Its unique combination of structural features has positioned it as a valuable building block for synthetic chemists working on next-generation therapeutics. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.

The growing interest in kinase inhibitors has also driven research into derivatives of 2-[(4-Chloro-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that disrupt aberrant signaling networks without affecting normal cellular processes.

Advances in synthetic methodologies have further expanded the potential applications of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex derivatives, allowing for rapid exploration of structure-function relationships. These advancements have not only accelerated the discovery process but also provided insights into how subtle modifications can impact biological activity.

The integration of computational tools with experimental data has been instrumental in optimizing derivatives of 2-(4-chloropyrimidin–2–ylaminomethyl)pyrrolidine–1–carboxylic acid t–butylester (CAS No 1261229–67–7). Machine learning algorithms have been trained on large datasets to predict binding affinities and other pharmacokinetic properties, enabling researchers to prioritize candidates for further testing. This approach has significantly reduced the time and cost associated with hit identification and lead optimization.

In conclusion, 1261229–67–7 CAS no 1261229–67–7 4-chloropyrimidin–2–yla minom eth yl)py rrol idine –1–car box yl ic ac id t–but ylester is a structurally intriguing compoun d with significant potential in chemical biology and pharmaceutical research . Its unique combination of functional groups makes it an excellent candidate for further exploration as both a tool compound and a lead molecule for drug discovery programs . As our understanding o f biological systems continues t o grow ,compounds like this are poised t o play an increasingly important role i n developing innovative therapies . p >